Cas no 16488-04-3 (1-Propanone,1-(10,11-dihydro-5H-dibenz[b,f]azepin-5-yl)-3-(dimethylamino)-)

• Product name: 1-Propanone,1-(10,11-dihydro-5H-dibenz[b,f]azepin-5-yl)-3-(dimethylamino)-
• CAS No: 16488-04-3
• MF: C₁₉H₂₂N₂O
• MW: 294.39078
• CID: 186573
• PubChem ID: 204499

1-Propanone,1-(10,11-dihydro-5H-dibenz[b,f]azepin-5-yl)-3-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(10,11-dihydro-5H-dibenz[b,f]azepin-5-yl)-3-(dimethylamino)-
• 1-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)-3-(dimethylamino)propan-1-one
• 5-[3-(Dimethylamino)-1-oxopropyl]-10,11-dihydro-5H-dibenz[b,f]azepine
• IPK-17
• 10,11-Dihydro-5-[3-(dimethylamino)propionyl]-5H-dibenz[b,f]azepine
• IPK 17
• CHEMBL31780
• Ba 2803
• BDBM50226899
• DTXSID50167814
• 5H-Dibenz(b,f)azepine, 10,11-dihydro-5-(3-(dimethylamino)propionyl)-
• 16488-04-3
• 5H-Dibenz(b,f)azepine, 5-(N,N-dimethyl-beta-alanyl)-10,11-dihydro-
• BRN 0032290
• Iminodibenzyl derivative 17
• 5H-Dibenz(b,f)azepine, 5-(3-(dimethylamino)-1-oxopropyl)-10,11-dihydro-
• 10,11-Dihydro-5-(3-(dimethylamino)propionyl)-5H-dibenz(b,f)azepine

• Inchi： InChI=1S/C19H22N2O/c1-20(2)14-13-19(22)21-17-9-5-3-7-15(17)11-12-16-8-4-6-10-18(16)21/h3-10H,11-14H2,1-2H3
• InChI Key： MLUPYKODOKSLBI-UHFFFAOYSA-N
• SMILES： CN(CCC(N1C2=CC=CC=C2CCC2=CC=CC=C12)=O)C

Computed Properties

• Exact Mass: 294.17336
• Monoisotopic Mass: 294.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.119
• Boiling Point: 484.5°C at 760 mmHg
• Flash Point: 215.5°C
• Refractive Index: 1.59
• PSA: 23.55